N-benzyl-4-chloro-N-{1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl}benzenecarboxamide

• IUPAC Name: N-benzyl-4-chloro-N-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C25H22Cl2F3N3O/c26-20-8-6-18(7-9-20)24(34)33(16-17-4-2-1-3-5-17)21-10-12-32(13-11-21)23-22(27)14-19(15-31-23)25(28,29)30/h1-9,14-15,21H,10-13,16H2
• InChI Key: RZRWMIQKACWIFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N(CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)Cl)C4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C25H22Cl2F3N3O
• Molecular Weight: 508.4 g/mol
• CAS No.: 2059513-44-7

Description

N-benzyl-4-chloro-N-{1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl}benzenecarboxamide is a useful research compound. Its molecular formula is C25H22Cl2F3N3O and its molecular weight is 508.37. The purity is usually 95%.
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Scientific Research Applications

Cyclopalladation of Piperidine Derivatives

Cyclopalladation reactions involve the formation of a carbon-palladium bond, which is a key step in the synthesis of many complex organic compounds and catalysts. Studies on cyclopalladation of N-(p-thiotoluoyl)piperidine derivatives highlight the influence of the steric bulk of substituents on cyclopalladation reactivity. These reactions are critical for understanding the reactivity of palladium in organic synthesis, potentially offering pathways for the synthesis or modification of compounds including N-benzyl-4-chloro-N-{1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl}benzenecarboxamide (Nojima, Nonoyama, & Nakajima, 1996).

Heterocyclic Carboxamides as Potential Antipsychotic Agents

Research on heterocyclic carboxamides, particularly focusing on their potential as antipsychotic agents, explores the binding affinity to dopamine and serotonin receptors. This research underscores the importance of heterocyclic carboxamides in developing new therapeutic agents, highlighting their versatile pharmacological profiles and potential applications in medicinal chemistry (Norman, Navas, Thompson, & Rigdon, 1996).

Anti-Acetylcholinesterase Activity of Piperidine Derivatives

A study on 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives evaluated their anti-acetylcholinesterase (anti-AChE) activity. The introduction of bulky substituents significantly increased activity, revealing the potential of such compounds in designing inhibitors for acetylcholinesterase, which is a target for treating neurodegenerative diseases like Alzheimer's (Sugimoto et al., 1990).

Nonaqueous Capillary Electrophoresis for Related Substances

The application of nonaqueous capillary electrophoresis in separating imatinib mesylate and related substances, including piperidine derivatives, illustrates the compound's role in analytical chemistry. This method offers a powerful tool for quality control and analysis of pharmaceuticals, showcasing the utility of this compound-related compounds in drug development and quality assurance processes (Ye et al., 2012).